The Discovery and Synthesis of Ppo-IN-14 (Compound B11): A Potent Tyrosinase Inhibitor for Hyperpigmentation
The Discovery and Synthesis of Ppo-IN-14 (Compound B11): A Potent Tyrosinase Inhibitor for Hyperpigmentation
A Technical Whitepaper for Researchers, Scientists, and Drug Development Professionals
Abstract
Hyperpigmentation disorders, characterized by the overproduction of melanin (B1238610), represent a significant area of research in dermatology and cosmetology. A key enzymatic target in the regulation of melanin synthesis is tyrosinase. This technical guide details the discovery and synthesis of a potent tyrosinase inhibitor, initially designated as Ppo-IN-14 (a likely misnomer for Tyrosinase-IN-11, also known as compound 11c). This document provides a comprehensive overview of its synthesis, in vitro and in vivo biological activity, and its mechanism of action, positioning it as a promising candidate for the treatment of skin hyperpigmentation. All quantitative data are summarized in structured tables, and detailed experimental protocols are provided for key assays.
Introduction
Melanin, the primary pigment responsible for skin, hair, and eye color, is produced through a process called melanogenesis.[1] The enzyme tyrosinase plays a crucial, rate-limiting role in this pathway by catalyzing the hydroxylation of L-tyrosine to L-3,4-dihydroxyphenylalanine (L-DOPA) and the subsequent oxidation of L-DOPA to dopaquinone.[1] Uncontrolled tyrosinase activity can lead to excessive melanin production and the formation of hyperpigmented areas on the skin. Therefore, the inhibition of tyrosinase is a primary strategy for the development of skin-lightening agents and treatments for pigmentation disorders.
Recent research has focused on the discovery of novel, potent, and safe tyrosinase inhibitors. Among these, a series of novel hybrids containing a dihydrochalcone (B1670589) skeleton and a resorcinol (B1680541) structure have been identified as highly effective. Within this series, the compound designated as 11c , and commercially available as Tyrosinase-IN-11, has demonstrated exceptional potency against tyrosinase, with IC50 values in the nanomolar range.[2] This document serves as a technical guide to the discovery, synthesis, and biological evaluation of this promising compound.
Discovery of Tyrosinase-IN-11 (Compound 11c)
The discovery of Tyrosinase-IN-11 (compound 11c) emerged from a rational drug design approach aimed at creating hybrid molecules that combine the structural features of known tyrosinase inhibitors. The design strategy focused on integrating a dihydrochalcone scaffold with a resorcinol moiety, both of which are known to contribute to tyrosinase inhibition. This led to the synthesis of a series of novel compounds, with compound 11c exhibiting the most potent inhibitory activity against both the monophenolase and diphenolase functions of tyrosinase.[2]
Synthesis of Tyrosinase-IN-11 (Compound 11c)
The synthesis of Tyrosinase-IN-11 is a multi-step process. The detailed synthetic scheme is outlined below.
Synthesis Workflow
Experimental Protocol for Synthesis
The synthesis of Tyrosinase-IN-11 (compound 11c) is performed as described by Xue et al. (2023).[2] The general procedure involves a Friedel-Crafts acylation reaction.
Synthesis of Intermediate 3:
-
To a solution of 2,4-dihydroxybenzaldehyde and malonic acid in pyridine, a catalytic amount of piperidine is added. The mixture is heated to reflux.
-
After cooling, the reaction mixture is poured into ice-water and acidified with HCl. The precipitate is collected to yield 2,4-dihydroxycinnamic acid (Intermediate 1).
-
Intermediate 1 is then subjected to hydrogenation using H2 gas and a Pd/C catalyst to afford the corresponding dihydrocinnamic acid derivative (Intermediate 2).
-
Intermediate 2 is treated with thionyl chloride (SOCl2) to yield the acyl chloride (Intermediate 3).
Synthesis of Intermediate 6:
-
Resorcinol is reacted with ethyl acetoacetate (B1235776) in the presence of a catalytic amount of sulfuric acid to yield the corresponding coumarin (B35378) derivative (Intermediate 4).
-
A Fries rearrangement of Intermediate 4 is carried out using aluminum chloride (AlCl3) to produce the dihydroxyacetophenone derivative (Intermediate 5).
-
Intermediate 5 is then reduced via hydrogenation (H2, Pd/C) to give the corresponding ethylbenzene (B125841) derivative (Intermediate 6).
Synthesis of Tyrosinase-IN-11 (Compound 11c):
-
To a solution of Intermediate 6 in dichloromethane (B109758) (CH2Cl2), aluminum chloride (AlCl3) is added at 0 °C.
-
Intermediate 3, dissolved in CH2Cl2, is then added dropwise to the mixture.
-
The reaction is stirred at room temperature until completion, monitored by thin-layer chromatography.
-
The reaction is quenched with ice-water and HCl. The aqueous layer is extracted with CH2Cl2.
-
The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.
-
The crude product is purified by column chromatography to afford Tyrosinase-IN-11 (compound 11c).
Biological Activity and Efficacy
Tyrosinase-IN-11 has demonstrated potent inhibitory effects on tyrosinase activity in vitro and significant anti-melanogenic effects in both cell-based assays and in vivo models.
In Vitro Tyrosinase Inhibition
The inhibitory activity of Tyrosinase-IN-11 was evaluated against both the monophenolase (L-tyrosine as substrate) and diphenolase (L-DOPA as substrate) activities of mushroom tyrosinase.
| Compound | IC50 (L-tyrosinase) (nM) | IC50 (L-DOPA) (nM) |
| Tyrosinase-IN-11 (11c) | 50 | 64 |
| Kojic Acid (Reference) | >10,000 | >10,000 |
| Table 1: In vitro tyrosinase inhibitory activity of Tyrosinase-IN-11 (compound 11c) compared to the standard inhibitor, kojic acid. Data sourced from MedChemExpress.[3] |
Cellular Activity and Cytotoxicity
The effect of Tyrosinase-IN-11 on melanin production was assessed in B16F10 melanoma cells. The compound effectively reduced melanin content in a dose-dependent manner. Furthermore, it was found to have low cytotoxicity in human malignant melanoma A375 and murine B16F10 cells.[3]
| Cell Line | Assay | Concentration | Result |
| B16F10 | Melanin Content | Dose-dependent | Significant reduction in melanin |
| A375, B16F10 | Cytotoxicity (MTT Assay) | 50 µM | Slightly cytotoxic |
| Table 2: Cellular activity and cytotoxicity of Tyrosinase-IN-11 (compound 11c). Data sourced from MedChemExpress.[3] |
In Vivo Efficacy
The in vivo efficacy of Tyrosinase-IN-11 was evaluated in a UV-induced skin pigmentation model in guinea pigs. Topical application of the compound demonstrated a powerful antimelanogenesis ability, significantly reducing melanin content on the UV-irradiated skin.[3]
| Animal Model | Treatment | Duration | Outcome |
| Guinea Pig (UV-induced pigmentation) | Topical administration (0.5, 1 mM) | 2 weeks (before UV) or 2 weeks (after UV) | Potent antimelanogenesis effect |
| Table 3: In vivo efficacy of Tyrosinase-IN-11 (compound 11c). Data sourced from MedChemExpress.[3] |
Mechanism of Action
Tyrosinase-IN-11 exerts its anti-melanogenic effects primarily through the direct inhibition of tyrosinase. Additionally, studies have shown that it can downregulate the expression of key proteins involved in melanogenesis.
Signaling Pathway
The expression of tyrosinase is regulated by the Microphthalmia-associated transcription factor (MITF). The MITF signaling pathway is a crucial regulator of melanocyte development, survival, and melanogenesis.[4] Tyrosinase-IN-11 has been shown to decrease the protein levels of both tyrosinase (TYR) and MITF in a dose-dependent manner in melanoma cells.[3] This suggests that in addition to direct enzyme inhibition, the compound may also modulate the expression of tyrosinase at the transcriptional level.
Experimental Protocols
Mushroom Tyrosinase Inhibition Assay
This assay is performed to determine the in vitro inhibitory effect of compounds on the enzymatic activity of mushroom tyrosinase.
Materials:
-
Mushroom tyrosinase
-
L-tyrosine or L-DOPA (substrate)
-
Phosphate (B84403) buffer (pH 6.8)
-
Test compound (Tyrosinase-IN-11)
-
Kojic acid (positive control)
-
96-well microplate reader
Procedure (L-DOPA as substrate):
-
Prepare solutions of the test compound and kojic acid at various concentrations in a suitable solvent (e.g., DMSO).
-
In a 96-well plate, add phosphate buffer, the test compound solution (or solvent for control), and mushroom tyrosinase solution.
-
Pre-incubate the mixture for a specified time at a controlled temperature (e.g., 37 °C).
-
Initiate the reaction by adding the L-DOPA solution to each well.
-
Measure the absorbance at 475 nm at regular intervals using a microplate reader. The formation of dopachrome (B613829) results in an increase in absorbance.
-
Calculate the percentage of inhibition for each concentration of the test compound compared to the control without inhibitor.
-
Determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.[5][6]
Cell Viability (MTT) Assay
This assay is used to assess the cytotoxicity of the compound on cell lines.
Materials:
-
A375 or B16F10 cells
-
Complete cell culture medium
-
Test compound (Tyrosinase-IN-11)
-
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution
-
DMSO
-
96-well plate
Procedure:
-
Seed the cells in a 96-well plate and allow them to adhere overnight.
-
Treat the cells with various concentrations of the test compound and incubate for a specified period (e.g., 72 hours).
-
Add MTT solution to each well and incubate for 4 hours to allow the formation of formazan (B1609692) crystals.
-
Remove the medium and dissolve the formazan crystals in DMSO.
-
Measure the absorbance at 570 nm using a microplate reader.
-
Calculate the percentage of cell viability relative to the untreated control cells.
Conclusion
Tyrosinase-IN-11 (compound 11c) is a highly potent, small-molecule inhibitor of tyrosinase with promising therapeutic potential for the treatment of hyperpigmentation disorders. Its discovery through rational drug design, coupled with its demonstrated efficacy in both in vitro and in vivo models, highlights its significance as a lead compound for further development. The dual mechanism of action, involving both direct enzyme inhibition and downregulation of key melanogenic proteins, further underscores its potential. This technical guide provides a comprehensive resource for researchers and drug development professionals interested in the synthesis and biological evaluation of this promising new agent.
